4-Acetyl Ramelteon
Overview
Description
Synthesis Analysis
A concise six-step asymmetric synthesis of nearly enantiomerically pure ramelteon was developed from a monocyclic precursor . The synthetically challenging tricyclic 1,6,7,8-tetrahydro-2H-indeno[5,4-b]furan core of ramelteon was assembled by using Ir-catalyzed O-vinylation and Rh-catalyzed vinyl ether annulation through directed C–H bond activation . The chirality was introduced with enantioselective reduction of an α,β-unsaturated nitrile moiety under hydrosilylation conditions using a Cu II/Walphos type catalyst .Molecular Structure Analysis
Ramelteon’s molecular structure consists of a tricyclic 1,6,7,8-tetrahydro-2H-indeno[5,4-b]furan core containing a chiral substituent . This structure suggests that its concise and efficient asymmetric synthesis might be challenging .Chemical Reactions Analysis
The tricyclic 1,6,7,8-tetrahydro-2H-indeno[5,4-b]furan core of ramelteon was assembled by using Ir-catalyzed O-vinylation and Rh-catalyzed vinyl ether annulation through directed C–H bond activation . The chirality was introduced with enantioselective reduction of an α,β-unsaturated nitrile moiety under hydrosilylation conditions using a Cu II/Walphos type catalyst .Physical And Chemical Properties Analysis
The molecular formula of 4-Acetyl Ramelteon is C18H23NO3 . The molecular weight is 301.38 g/mol .Scientific Research Applications
Treatment of Insomnia
4-Acetyl Ramelteon, as a derivative of ramelteon, is primarily researched for its potential in treating insomnia. It acts on melatonin MT1 and MT2 receptors, which are crucial for sleep regulation. Clinical trials have shown that ramelteon can decrease sleep latency and increase total sleep time and sleep efficiency .
Chronobiotic Agent
The compound has been studied for its chronobiotic properties, meaning it can influence the body’s internal clock. This application is particularly relevant for disorders related to circadian rhythm disruptions, such as jet lag or shift work sleep disorder .
Memory Enhancement
Research indicates that melatonin and its derivatives, including 4-Acetyl Ramelteon, may enhance long-term memory by modulating protein phosphorylation. This could lead to potential applications in treating memory-related disorders .
Neuroprotective Effects
There’s ongoing research into the neuroprotective effects of melatonergic drugs like 4-Acetyl Ramelteon. These compounds could potentially be used to protect neuronal health and function, which is vital in conditions like Alzheimer’s disease .
Anxiety and Mood Disorders
Due to its action on melatonin receptors, 4-Acetyl Ramelteon is being explored for its anxiolytic effects. It may help in managing anxiety and mood disorders without the dependency risks associated with traditional anxiolytics .
Regulation of Metabolic Functions
Melatonin receptors play a role in metabolic regulation. As such, 4-Acetyl Ramelteon could be applied in scientific research focusing on metabolic disorders, including obesity and diabetes .
Cancer Research
There is preliminary evidence that melatonin and its analogs may have anti-cancer properties. 4-Acetyl Ramelteon could be part of research efforts to explore new cancer treatments, particularly those that involve the body’s hormonal and immune responses .
Addiction Medicine
Finally, 4-Acetyl Ramelteon’s potential in addiction medicine is being evaluated. Its non-addictive profile makes it a candidate for research into mitigating withdrawal symptoms and reducing relapse rates in substance abuse disorders .
Mechanism of Action
- 4-Acetyl Ramelteon is a potent and selective agonist at melatonin MT1 and MT2 receptors . These receptors are located in the suprachiasmatic nucleus (SCN) of the brain, which serves as the body’s “master clock” for regulating the 24-hour sleep-wake cycle.
Target of Action
Biochemical Pathways
properties
IUPAC Name |
N-[2-[(8S)-4-acetyl-2,6,7,8-tetrahydro-1H-cyclopenta[e][1]benzofuran-8-yl]ethyl]propanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23NO3/c1-3-16(21)19-8-6-12-4-5-13-10-15(11(2)20)18-14(17(12)13)7-9-22-18/h10,12H,3-9H2,1-2H3,(H,19,21)/t12-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TYKIXTOHVJPYMI-LBPRGKRZSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NCCC1CCC2=CC(=C3C(=C12)CCO3)C(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC(=O)NCC[C@@H]1CCC2=CC(=C3C(=C12)CCO3)C(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Acetyl Ramelteon | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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